Cas no 1272-26-0 (Tris(cyclopentadienyl)thulium)

• Product Name: Tris(cyclopentadienyl)thulium
• CAS No: 1272-26-0
• MF: C₁₅H₁₅Tm
• MW: 364.213808298111
• MDL: MFCD01631285
• CID: 83529
• PubChem ID: 24879363
• Update Time: 2025-11-02

Tris(cyclopentadienyl)thulium Chemical and Physical Properties

Names and Identifiers

• Tris(cyclopentadienyl)thulium
• Thulium tricyclopentadienide
• Tricyclopentadienyl thulium
• TmCp3
• Tris(cyclopentadienyl)thulium (III)
• Thulium (III) tris(cyclopentadienyl)
• tris(eta5-2,4-cyclopentadien-1-yl)thulium
• 99.9%-tm)(reo)
• TRIS(CYCLOPENTADIENYL)THULIUM, 99.9%
• Thulium (III) tris(cyclopentadienyl) 99,9%
• Tris(cyclopentadienyl)thulium(III),
• Thulium, tris(eta(5)-2,4-cyclopentadien-1-yl)-
• TRIS(CYCLOPENTADIENYL)THULIUM (99.9%-TM) (REO)
• Tris(cyclopentadienyl)thulium(III), 99% (99.9%-Tm) (REO)
• DTXSID90925819
• G86310
• Thulium tricyclopenta-2,4-dien-1-ide
• EINECS 215-052-1
• 1272-26-0

• MDL： MFCD01631285
• Inchi： 1S/3C5H5.Tm/c3*1-2-4-5-3-1;/h3*1-5H;
• InChI Key： RALPDFZGVPHOPN-UHFFFAOYSA-N
• SMILES： [CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[Tm] |^1:0,1,2,3,4,5,6,7,8,9,10,11,12,13,14|

Computed Properties

• Exact Mass: 364.05200
• Monoisotopic Mass: 364.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: powder
• Density: g/cm3
• Melting Point: 248-249 °C (dec.) (lit.)
• Boiling Point: 41.5 °C at 760 mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 3.06450
• Sensitiveness: Air & Moisture Sensitive
• Solubility: React with water

Tris(cyclopentadienyl)thulium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H261
• Warning Statement： P210-P231+P232-P422
• Hazardous Material transportation number：UN 3395 4
• WGK Germany：3
• Hazard Category Code： 11-14/15
• Safety Instruction： S; S43; S7/8
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Risk Phrases：R11
• Packing Group：III
• Safety Term：4.1
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Aromatic hydrocarbons

Additional information on Tris(cyclopentadienyl)thulium

Comprehensive Guide to Tris(cyclopentadienyl)thulium (CAS No. 1272-26-0): Properties, Applications, and Market Insights

Tris(cyclopentadienyl)thulium (CAS No. 1272-26-0) is a rare-earth organometallic compound that has garnered significant attention in advanced material science and catalysis. This compound, often abbreviated as TmCp3, features a central thulium atom coordinated to three cyclopentadienyl (Cp) rings. Its unique molecular structure and electronic properties make it a valuable precursor in specialized chemical synthesis and nanotechnology applications. Researchers and industries are increasingly exploring its potential due to the growing demand for rare-earth-based functional materials.

The physical and chemical properties of Tris(cyclopentadienyl)thulium contribute to its versatility. It typically appears as a crystalline solid with high thermal stability, soluble in organic solvents like toluene and tetrahydrofuran (THF). The compound’s redox-active nature and lanthanide characteristics enable its use in coordination chemistry and molecular catalysis. Recent studies highlight its role in polymerization reactions and as a dopant in luminescent materials, aligning with the rising interest in sustainable materials and energy-efficient technologies.

One of the most compelling applications of Tris(cyclopentadienyl)thulium is in the field of organic electronics and optoelectronics. With the global push toward green energy and miniaturized devices, this compound is investigated for its potential in thin-film transistors (TFTs) and light-emitting diodes (LEDs). Its ability to modulate electron transport and emission spectra makes it a candidate for next-generation display technologies and photovoltaic cells—topics frequently searched in academic and industrial forums.

From a market perspective, the demand for Tris(cyclopentadienyl)thulium is driven by advancements in nanotechnology and high-performance materials. The compound’s niche applications in catalysis and material science have led to collaborations between research institutions and specialty chemical manufacturers. Analysts note that the rare-earth compounds market, including derivatives like TmCp3, is projected to grow steadily, fueled by innovations in renewable energy and electronics manufacturing.

For researchers and procurement specialists, understanding the synthesis and handling of Tris(cyclopentadienyl)thulium is critical. Standard protocols involve the reaction of thulium chloride with cyclopentadienyl reagents under inert conditions. Storage recommendations emphasize moisture-free environments to prevent degradation. These practical insights address common queries from laboratory professionals seeking reliable chemical handling guidelines.

In summary, Tris(cyclopentadienyl)thulium (CAS No. 1272-26-0) exemplifies the intersection of rare-earth chemistry and cutting-edge technology. Its applications span catalysis, optoelectronics, and material engineering, making it a compound of interest in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in emerging high-tech applications.